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Compound of Interest

Compound Name: GSK-3484862

Cat. No.: B2732884 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of GSK-3484862, a potent and selective non-covalent inhibitor of DNA

methyltransferase 1 (DNMT1). Adherence to these guidelines is crucial for ensuring the

accuracy and reproducibility of experimental results.

Introduction
GSK-3484862 is a small molecule inhibitor of DNMT1 with an IC50 of 0.23 μM.[1][2][3] It is a

valuable tool for studying the role of DNA methylation in various biological processes, including

cancer and epigenetics.[4][5][6] Proper preparation of stock solutions is the first critical step in

any experiment involving this compound.

Physicochemical Properties
A summary of the key physicochemical properties of GSK-3484862 is provided in the table

below.
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Property Value Source

Molecular Formula C₁₉H₁₉N₅OS [1][4]

Molecular Weight 365.45 g/mol [2][4]

CAS Number 2170136-65-7 [1][4]

Appearance Solid powder [1]

Solubility Data
GSK-3484862 is soluble in dimethyl sulfoxide (DMSO) and is insoluble in water and ethanol.[2]

It is recommended to use fresh, anhydrous DMSO to prepare stock solutions, as moisture can

reduce solubility.[2]

Solvent
Solubility (In
Vitro)

Concentration
(Molar)

Notes Source

DMSO 20.83 mg/mL 57.00 mM
Ultrasonication

may be required.
[4]

DMSO 24 mg/mL 65.67 mM

Use fresh DMSO

as moisture can

reduce solubility.

[2]

Experimental Protocols
Preparation of a 10 mM GSK-3484862 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of GSK-3484862 in DMSO.

Materials:

GSK-3484862 powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Ultrasonic water bath

Protocol:

Equilibrate GSK-3484862: Allow the vial of GSK-3484862 powder to equilibrate to room

temperature before opening to prevent condensation.

Weigh the Compound: Accurately weigh the desired amount of GSK-3484862 powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 3.65 mg of the compound.

Calculate Solvent Volume: Calculate the volume of DMSO required to achieve the desired

concentration. The formula to use is: Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) /

Concentration (mol/L) For 3.65 mg of GSK-3484862 to make a 10 mM solution: Volume (L) =

(0.00365 g / 365.45 g/mol ) / 0.010 mol/L = 0.001 L = 1 mL

Dissolve the Compound: Add the calculated volume of anhydrous DMSO to the vial

containing the GSK-3484862 powder.

Aid Dissolution: Vortex the solution thoroughly. If the compound does not fully dissolve, use

an ultrasonic water bath for 6 minutes at 42 kHz to aid dissolution.[7][8] Visually inspect the

solution to ensure there are no visible particles. Drug precipitation has been observed at

concentrations at or above 20 µM in media, so ensuring full dissolution in the stock is critical.

[7][8]

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[5]

Workflow for Stock Solution Preparation
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Workflow for preparing GSK-3484862 stock solution.
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Storage and Stability
Proper storage of GSK-3484862 as a powder and in solution is critical to maintain its activity.

Form
Storage
Temperature

Stability Source

Powder -20°C ≥ 4 years [1]

Powder 4°C 2 years [4]

In Solvent (DMSO) -80°C 1 year [2][4][5]

In Solvent (DMSO) -20°C 6 months [4][5]

Note: It is highly recommended to aliquot the stock solution to minimize freeze-thaw cycles,

which can degrade the compound.[5]

Application in Cell Culture
GSK-3484862 is used in cell culture to study the effects of DNMT1 inhibition. Typical working

concentrations in cell-based assays range from 0.1 µM to 10 µM.[6][8] When preparing working

solutions for cell culture, the DMSO concentration should be kept low (typically ≤ 0.1%) to avoid

solvent-induced cytotoxicity.

Signaling Pathway Inhibition
GSK-3484862 acts by inhibiting DNA methyltransferase 1 (DNMT1), leading to a reduction in

DNA methylation. This can result in the re-expression of silenced genes.

GSK-3484862 DNMT1Inhibits DNA MethylationCatalyzes Gene SilencingLeads to

Click to download full resolution via product page

Mechanism of action of GSK-3484862.

Safety Precautions
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GSK-3484862 is for research use only and has not been fully validated for medical

applications.[4] Standard laboratory safety precautions should be followed when handling this

compound. This includes wearing appropriate personal protective equipment (PPE) such as

gloves, a lab coat, and safety glasses. Handle the compound in a well-ventilated area. For

detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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